Cas no 90691-08-0 (Thieno[3,2-b]pyridine-6-carboxylicacid, 4,7-dihydro-7-oxo-)

• Product Name: Thieno[3,2-b]pyridine-6-carboxylicacid, 4,7-dihydro-7-oxo-
• CAS No: 90691-08-0
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 798636
• PubChem ID: 11008836
• Update Time: 2025-11-01

Thieno[3,2-b]pyridine-6-carboxylicacid, 4,7-dihydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carboxylicacid, 4,7-dihydro-7-oxo-
• 4,7-dihydro-7-oxothieno[3,2-b]pyridine-6-carboxylic acid
• 7-HYDROXY-THIENO[3,2-B]PYRIDINE-6-CARBOXYLIC ACID
• 7-oxo-4H-thieno[3,2-b]pyridine-6-carboxylic acid
• HEPABYGAAPNZES-UHFFFAOYSA-N
• 7-Hydroxythieno[3,2-b]pyridine-6-carboxylicacid
• FT-0655765
• Thieno[3,2-b]pyridine-6-carboxylic acid, 4,7-dihydro-7-oxo-
• SY358185
• 90691-08-0
• CS-0198263
• MFCD00112157
• DTXSID20451696
• 152996-00-4
• C91358
• AKOS013464065
• 7-oxo-4,7-dihydrothieno[3,2-b]pyridine-6-carboxylic acid
• 7-hydroxythieno[3,2-b]pyridine-6-carboxylic acid
• A843615
• E82348
• 7-HYDROXY-THIENO[3,2-B]PYRIDINE- 6-CARBOXYLIC ACID
• AKOS006275440
• AS-81996
• SCHEMBL2793777
• 7-Hydroxy-thieno[3,2-b]pyridine-6-carboxylicacid

• Inchi： 1S/C8H5NO3S/c10-6-4(8(11)12)3-9-5-1-2-13-7(5)6/h1-3H,(H,9,10)(H,11,12)
• InChI Key： HEPABYGAAPNZES-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(C(=O)O)=CN2)=O

Computed Properties

• Exact Mass: 194.99901420g/mol
• Monoisotopic Mass: 194.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridine-6-carboxylicacid, 4,7-dihydro-7-oxo-

Comprehensive Overview of Thieno[3,2-b]pyridine-6-carboxylic acid, 4,7-dihydro-7-oxo- (CAS No. 90691-08-0)

The compound Thieno[3,2-b]pyridine-6-carboxylic acid, 4,7-dihydro-7-oxo- (CAS No. 90691-08-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thienopyridine core with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to privileged scaffolds found in many FDA-approved drugs.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The thienopyridine moiety is known for its electron-rich properties, which facilitate various electrophilic substitution reactions. This characteristic is crucial for modifying the compound to create derivatives with enhanced biological activity or material properties. Recent studies have explored its use in developing kinase inhibitors, a hot topic in oncology research, due to its ability to interact with ATP-binding sites in enzymes.

Another trending topic related to CAS No. 90691-08-0 is its role in green chemistry applications. With growing environmental concerns, researchers are investigating eco-friendly synthesis methods for this compound, such as catalytic processes or solvent-free reactions. These approaches align with the broader industry shift toward sustainable chemical production, a subject frequently searched in academic and industrial databases.

The physicochemical properties of Thieno[3,2-b]pyridine-6-carboxylic acid, 4,7-dihydro-7-oxo- also attract considerable interest. Its solubility, stability, and crystallinity are critical factors for formulation scientists working on drug delivery systems. Computational chemistry tools, like molecular docking and DFT calculations, are increasingly used to predict these properties, addressing another common search query about in silico characterization of such compounds.

In material science, this compound's conjugated system makes it a candidate for organic electronics. Searches for "thienopyridine-based semiconductors" have risen as researchers explore its potential in OLEDs or organic photovoltaics. The compound's ability to form stable thin films and its tunable electronic properties through derivatization are key investigation areas.

Quality control and analytical methods for 90691-08-0 represent another frequently searched topic. HPLC and LC-MS techniques are commonly discussed for purity assessment, while spectroscopic methods (NMR, IR) are essential for structural verification. Recent advancements in hyphenated techniques have improved the detection limits for impurities, a crucial aspect for pharmaceutical applications.

The patent landscape surrounding Thieno[3,2-b]pyridine-6-carboxylic acid derivatives reveals growing commercial interest. Analysis of recent filings shows applications ranging from antimicrobial agents to materials for flexible electronics. This connects to another trending search about "IP protection" for novel heterocyclic compounds, reflecting the compound's potential economic value.

From a regulatory perspective, the compound's toxicological profile is a subject of ongoing research. While not classified as hazardous, thorough safety assessments are being conducted to meet REACH and ICH guidelines—addressing another common query about "regulatory compliance" for research chemicals. These studies often focus on metabolic pathways and potential drug-drug interactions when used in pharmaceutical contexts.

In conclusion, Thieno[3,2-b]pyridine-6-carboxylic acid, 4,7-dihydro-7-oxo- (CAS No. 90691-08-0) represents a multifaceted compound with applications spanning medicinal chemistry to advanced materials. Its growing importance is reflected in the diverse search trends, from synthetic methodologies to technological applications, making it a compound of significant contemporary research interest.